Cas no 634192-30-6 (4-(3-Chlorophenyl)-3-fluorophenol)

• Product Name: 4-(3-Chlorophenyl)-3-fluorophenol
• CAS No: 634192-30-6
• MF: C₁₂H₈ClFO
• MW: 222.642725944519
• MDL: MFCD18313676
• CID: 2790693
• PubChem ID: 53219360
• Update Time: 2025-05-21

4-(3-Chlorophenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 634192-30-6
• 3'-Chloro-2-fluoro[1,1'-biphenyl]-4-ol
• AKOS017558280
• DTXSID30684211
• 4-(3-Chlorophenyl)-3-fluorophenol, 95%
• 4-(3-CHLOROPHENYL)-3-FLUOROPHENOL
• MFCD18313676
• 4-(3-Chlorophenyl)-3-fluorophenol

• MDL： MFCD18313676
• Inchi： 1S/C12H8ClFO/c13-9-3-1-2-8(6-9)11-5-4-10(15)7-12(11)14/h1-7,15H
• InChI Key： DQJKGKGGGSFYGT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=CC(=CC=1F)O

Computed Properties

• Exact Mass: 222.0247707Da
• Monoisotopic Mass: 222.0247707Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(3-Chlorophenyl)-3-fluorophenol

4-(3-Chlorophenyl)-3-fluorophenol: A Comprehensive Overview

4-(3-Chlorophenyl)-3-fluorophenol, identified by the CAS registry number 634192-30-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in various industries. The molecule consists of a phenol ring substituted with a chlorophenyl group at the para position and a fluorine atom at the meta position, making it a derivative of phenol with distinct electronic and steric properties.

The synthesis of 4-(3-Chlorophenyl)-3-fluorophenol involves multi-step organic reactions, often employing techniques such as nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. These improvements have made the compound more accessible for research and industrial applications.

One of the most notable applications of 4-(3-Chlorophenyl)-3-fluorophenol is in the field of materials science, where it serves as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under specific conditions has led to the development of high-performance materials with tailored mechanical and thermal properties. Additionally, the compound exhibits potential in pharmaceutical research, where its unique structure may contribute to drug design targeting specific biological pathways.

Recent studies have explored the electronic properties of 4-(3-Chlorophenyl)-3-fluorophenol, revealing its utility in organic electronics. Researchers have demonstrated that the compound can act as an electron transport layer in organic light-emitting diodes (OLEDs), enhancing device efficiency and stability. This discovery underscores the importance of understanding the molecular structure-property relationships in designing functional materials.

In terms of environmental impact, investigations into the biodegradation and toxicity of 4-(3-Chlorophenyl)-3-fluorophenol are ongoing. Preliminary results suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further studies are required to assess its long-term environmental effects. Regulatory agencies are closely monitoring these findings to ensure compliance with safety standards.

The commercial availability of 4-(3-Chlorophenyl)-3-fluorophenol has increased significantly in recent years, driven by its diverse applications across multiple sectors. Major chemical suppliers now offer this compound in various purities, catering to both academic and industrial needs. Its inclusion in standard chemical databases has also facilitated easier access for researchers worldwide.

In conclusion, 4-(3-Chlorophenyl)-3-fluorophenol, with its CAS number 634192-30-6, represents a versatile compound with promising prospects in materials science, electronics, and pharmaceuticals. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing technological innovations while maintaining environmental sustainability.